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Compound of Interest

Compound Name: SR2640 hydrochloride

Cat. No.: B2447785

Application Notes and Protocols for Researchers

Introduction

SR2640 hydrochloride is a potent, selective, and competitive antagonist of the cysteinyl
leukotriene receptors, specifically targeting the CysLT1 and CysLT2 receptors. Its high affinity
for these receptors makes it an invaluable tool for researchers studying the pathophysiology of
airway diseases characterized by hyperresponsiveness, such as asthma. By blocking the
action of leukotrienes D4 (LTD4) and E4 (LTE4), SR2640 hydrochloride allows for the
elucidation of the role of these inflammatory mediators in bronchoconstriction, airway
inflammation, and the development of airway hyperresponsiveness (AHR). These application
notes provide detailed protocols for utilizing SR2640 hydrochloride in preclinical models of
AHR.

Chemical Properties of SR2640 Hydrochloride
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Chemical Name Quinolinylmethoxy)phenyllamino]benzoic acid
hydrochloride

Molecular Formula C23H18N203-HCI

Molecular Weight 406.87 g/mol

CAS Number 146662-42-2

Solubility Soluble in DMSO up to 50 mM

Storage Desiccate at room temperature

Mechanism of Action: The Leukotriene Signaling
Pathway

Leukotrienes are potent lipid mediators derived from arachidonic acid via the 5-lipoxygenase
pathway. In the airways, cysteinyl leukotrienes (LTC4, LTD4, and LTE4) are key players in the
inflammatory cascade that leads to the cardinal features of asthma. LTD4 and LTE4 exert their
effects by binding to CysLT receptors on airway smooth muscle cells, inflammatory cells (such
as eosinophils and mast cells), and epithelial cells. This binding triggers a signaling cascade
resulting in bronchoconstriction, increased vascular permeability, mucus secretion, and
recruitment of inflammatory cells, all of which contribute to airway hyperresponsiveness.
SR2640 hydrochloride acts as a competitive antagonist at the CysLT1 and CysLT2 receptors,
thereby preventing the binding of LTD4 and LTE4 and inhibiting their pro-inflammatory and
bronchoconstrictive effects.
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Leukotriene Signaling Pathway and the Action of SR2640
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 To cite this document: BenchChem. [SR2640 Hydrochloride: A Potent Tool for Investigating
Airway Hyperresponsiveness]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2447785#sr2640-hydrochloride-for-studying-airway-
hyperresponsiveness]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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